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Compound of Interest

3,2'-Dihydroxy-4,4'-
Compound Name:

dimethoxychalcone

cat. No.: B3028655

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight and chemical
properties of 3,2'-Dihydroxy-4,4'-dimethoxychalcone, a chalcone derivative of interest in
phytochemical and pharmacological research.

Chemical Identification

The compound is systematically identified by the following descriptors. The CAS number
provides a unique identifier for this specific chemical substance.

Identifier Value

Chemical Name 3,2'-Dihydroxy-4,4'-dimethoxychalcone[1]

(2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(3-
hydroxy-4-methoxyphenyl)prop-2-en-1-one[1]

Systematic Name

CAS Number 2567-65-9[1][2]

Molecular Formula C17H1605[1][2]

Molecular Weight Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is based on its molecular formula,
C17H160s, and the standard atomic weights of Carbon, Hydrogen, and Oxygen.[3][4][5]

The standard atomic weights used for this calculation are summarized below.

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011[6]

Hydrogen H 1.008[7][8]

Oxygen @) 15.999[9][10]

The molecular weight is calculated by summing the mass of all atoms in the molecular formula.

Atomic Weight ( Total Contribution (
Element Number of Atoms
g/mol ) g/mol )
Carbon (C) 17 12.011 204.187
Hydrogen (H) 16 1.008 16.128
Oxygen (O) 5 15.999 79.995
Total 300.31

The calculated molecular weight for 3,2'-Dihydroxy-4,4'-dimethoxychalcone is 300.31 g/mol .
[11[2]

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical process of calculating the molecular weight from
the compound's molecular formula and the atomic weights of its constituent elements.
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Inputs
Standard Atomic Weights
Molecular Formula C:12.011
C17H1605 H: 1.008
0: 15.999
Calculation Prodess *
Yy A

Oxygen Mass
5*15.999 = 79.995

Carbon Mass

17 *12.011 = 204.187

Hydrogen Mass
16 * 1.008 = 16.128

Output

Molecular Weight
300.31 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

3. webqc.org [webqgc.org]

4. byjus.com [byjus.com]

5. Atomic/Molar mass [westfield.ma.edu]

1. 3,2'-Dihydroxy-4,4'-dimethoxychalcone | CAS: 2567-65-9 | ChemNorm [chemnorm.com]

2. 3,2'-Dihydroxy-4,4'-dimethoxychalcone - CD BioSustainable [sustainable-bio.com]

© 2025 BenchChem. All rights reserved. 3/4

Tech Support


https://www.benchchem.com/product/b3028655?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028655?utm_src=pdf-custom-synthesis
https://www.chemnorm.com/Product/3%2C2%27-Dihydroxy-4%2C4%27-dimethoxychalcone-TBW03836.html
https://www.sustainable-bio.com/32-dihydroxy-44-dimethoxychalcone-item-23048.html
https://www.webqc.org/molecular-weight-of-carbon.html
https://byjus.com/chemistry/carbon/
https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. youtube.com [youtube.com]

e 7. quora.com [quora.com]

e 8. Hydrogen | McGraw Hill's AccessScience [accessscience.com]
e 9. Oxygen - Wikipedia [en.wikipedia.org]

e 10. Oxygen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

 To cite this document: BenchChem. [Technical Data Sheet: 3,2'-Dihydroxy-4,4'-
dimethoxychalcone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028655#3-2-dihydroxy-4-4-dimethoxychalcone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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